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Compound of Interest

(5-Bromo-2-
Compound Name:
fluorophenyl)hydrazine

CAS No.: 627871-08-3

Cat. No.: B2579439

Get Quote

\ J

CAS Registry Numbers: 627871-08-3 (Free Base), 214916-08-2 (Hydrochloride Salt) Molecular
Formula: CeHeBrFN2 Molecular Weight: 205.03 g/mol (Free Base)

Executive Summary

(5-Bromo-2-fluorophenyl)hydrazine is a critical halogenated building block used primarily in
the synthesis of indole-based pharmacophores via the Fischer Indole Synthesis. Its specific
substitution pattern—a fluorine atom at the ortho position and a bromine atom at the meta
position relative to the hydrazine moiety—imparts unique regiochemical control during
cyclization.

This guide provides a technical roadmap for sourcing this intermediate, validating its quality,
and deploying it in high-fidelity organic synthesis. It is designed for medicinal chemists requiring
strict regioselectivity in scaffold construction.

Chemical Profile & Structural Utility[1]
The Regioselectivity Advantage
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In standard Fischer Indole Synthesis using meta-substituted phenylhydrazines, cyclization
typically yields a mixture of 4- and 6-substituted indoles due to the availability of two ortho
positions for the sigmatropic rearrangement.

However, (5-Bromo-2-fluorophenyl)hydrazine eliminates this ambiguity. The fluorine atom at
the C2 position blocks one site of cyclization, forcing the [3,3]-sigmatropic rearrangement to
occur exclusively at the C6 position. This results in a highly predictable 7-fluoro-4-bromoindole
scaffold (numbering changes upon cyclization), essential for Structure-Activity Relationship
(SAR) studies where precise halogen placement dictates metabolic stability and binding affinity.

Stability Considerations

o Free Base (CAS 627871-08-3): Often an oil or low-melting solid. Prone to oxidation
(browning) upon exposure to air.

o Hydrochloride Salt (CAS 214916-08-2): A beige to off-white crystalline solid. Significantly
more stable and preferred for long-term storage and bulk handling.

Commercial Sourcing Landscape

Sourcing strategies should be tiered based on the development phase. The hydrochloride salt
is the recommended commercial form due to its superior shelf-life.

Supplier Tiering Matrix
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Strategic Use

Tier Supplier Type Typical Scale Key Vendors
Case
) ) Initial SAR
Sigma-Aldrich ) )
- ) screening; high
] (MilliporeSigma),
Tier 1 Global Catalog 1g - 25g ) QC
Thermo Fisher )
documentation
(Alfa Aesar) )
required.
_ Process
) Combi-Blocks,
i Specialty ] development;
Tier 2 o 25g — 1kg Enamine,
Building Block best balance of
Fluorochem ) )
price vs. purity.
Pilot plant
BLD Pharm, )
production;
] Bulk/Custom ChemScene, ]
Tier 3 ] >1kg requires lead
Synthesis Oakwood )
) time for custom
Chemical

batches.

Sourcing Decision Logic (DOT Visualization)

Requirement Analysis

Scale Needed?

Tier 1: Sigma/Thermo
(High Cost, Instant Ship)

Yes
< 10 grams | Need High QC/CoA? %
Tier 2: Combi-Blocks/Enamine
}' (Moderate Cost, 1-2 Weeks)

10g - 1k P Lead Time Critical?
9 (¢] > No

Tier 3: BLD/ChemScene
(Low Cost, Custom Batch)

kf

> 1kg

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate supplier tier based on scale and quality

requirements.
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Technical Validation & Quality Assurance

Upon receipt, the material must be validated. Relying solely on the vendor's Certificate of
Analysis (CoA) is a risk in critical path synthesis.

tical - iteri

Method Expected Observation Pass Criteria

] ) Off-white to beige powder (HCI  Reject if dark brown/black
Visual Inspection

salt). (indicates oxidation).
Aromatic protons: ~7.0-7.5 Integral ratio matches

1H-NMR (DMSO-ds) ppm. Hydrazine NH/NH2: structure. No solvent peaks
Broad peaks (exchangeable). >1%.

Single distinct peak (approx
BF-NMR -110 to -130 ppm depending

on reference).

Absence of secondary fluorine

peaks (indicates isomer purity).

[M+H]* peak at ~205/207 (Br )
LC-MS ] Purity >95% (UV 254 nm).
isotope pattern).

The "lsomer Trap"

Critical Check: Ensure the vendor has not supplied the isomer (2-Bromo-5-
fluorophenyl)hydrazine.

 Differentiation: In *H-NMR, the coupling constants (

-values) of the aromatic protons will differ.
o Target (5-Br-2-F): Protons are para to each other (smaller
) or meta.

o Isomer (2-Br-5-F): Look for specific ortho-coupling patterns relative to the fluorine.

o Why it matters: The wrong isomer will lead to a completely different indole scaffold (5-fluoro-
4-bromoindole vs 7-fluoro-4-bromoindole).
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Application: Regioselective Fischer Indole
Synthesis

This protocol describes the synthesis of a 7-fluoro-5-bromoindole derivative. Note that the
numbering shifts: the 5-bromo on the hydrazine becomes the 5-bromo on the indole, and the 2-

fluoro becomes the 7-fluoro.

Reaction Mechanism & Pathway

Reactants:
(5-Bromo-2-fluorophenyl)hydrazine

+ Ketone (e.g., Cyclohexanone)

Acid Cat. (-H20)

Intermediate 1:
Arylhydrazone Formation

automerization

Intermediate 2:
Ene-hydrazine Tautomer

[3,3]-Sigmatropic Shift
(Restricted to C6 due to C2-F block)

e-aromatization

Aminal Formation & NH3 Loss

NH3

Product:

7-Fluoro-5-bromo-1,2,3,4-tetrahydrocarbazole
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Figure 2: Mechanistic pathway highlighting the regioselective constraint imposed by the fluorine

substituent.

Step-by-Step Protocol

Scale: 10 mmol | Hazards: Hydrazines are toxic; handle in a fume hood.

Preparation: In a round-bottom flask equipped with a reflux condenser, suspend (5-Bromo-
2-fluorophenyl)hydrazine hydrochloride (2.41 g, 10 mmol) in Glacial Acetic Acid (20 mL).

Addition: Add the ketone (e.g., Cyclohexanone, 1.0 eq, 10 mmol) in one portion.

Catalysis: If the reaction is sluggish, add Zinc Chloride (ZnCl2) (1.5 eq) or Sulfuric Acid
(H2S04) (4% v/v) as a Lewis/Brgnsted acid promoter.

Reaction: Heat the mixture to 80—-100°C for 2—4 hours. Monitor by TLC or LC-MS for the
disappearance of the hydrazine.

Workup:

o Cool to room temperature.

o Pour into ice-water (100 mL).

o Neutralize with NaOH or NaHCOs (Caution: Exothermic/Foaming) until pH ~8.
o Extract with Ethyl Acetate (3 x 30 mL).

Purification: Dry organic layer over Na2SOa4, concentrate, and purify via flash column
chromatography (Hexane/EtOAc gradient).

Safety & Handling (MSDS Highlights)

Acute Toxicity: Hydrazines are toxic by ingestion, inhalation, and skin contact.

Carcinogenicity: Suspected human carcinogen.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b2579439/docs?utm_src=pdf-body-img#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.benchchem.com/product/b2579439/docs?utm_src=pdf-body#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.benchchem.com/product/b2579439/docs?utm_src=pdf-body#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Skin Sensitization: May cause allergic skin reactions.
e Incompatibility: Avoid contact with strong oxidizing agents (causes violent decomposition).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The HCI salt is
hygroscopic; keep container tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chemscene.com [chemscene.com]

e To cite this document: BenchChem. [Strategic Sourcing and Application Guide: (5-Bromo-2-
fluorophenyl)hydrazine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2579439/docs?utm_src=pdf-body#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.chemscene.com/product/627871-08-3.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2000%2Fp1%2Fa909834h
https://www.benchchem.com/product/b2579439?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/627871-08-3.html
https://www.benchchem.com/product/b2579439/docs#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.benchchem.com/product/b2579439/docs#strategic-sourcing-and-application-guide-5-bromo-2-fluorophenyl-hydrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2579439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b2579439/docs#strategic-sourcing-and-application-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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